N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide

• Molecular Formula: C21H25FN2O3S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: N-[2-(azepan-1-yl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C21H25FN2O3S/c22-19-10-12-20(13-11-19)28(26,27)24(16-18-8-4-3-5-9-18)17-21(25)23-14-6-1-2-7-15-23/h3-5,8-13H,1-2,6-7,14-17H2
• InChI Key: GFOODFAWMIVFLW-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)F

Description

N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide, also known as AZD3965, is a small molecule inhibitor that targets the monocarboxylate transporter 1 (MCT1). MCT1 is a protein that is involved in the transport of lactate across the cell membrane and plays a key role in the metabolism of cancer cells. The inhibition of MCT1 by AZD3965 has been shown to have anti-tumor effects in preclinical models, making it a promising target for cancer therapy.

Mechanism of Action

N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide works by inhibiting the function of MCT1, which is a protein that is involved in the transport of lactate across the cell membrane. Cancer cells rely on lactate as a source of energy, and the inhibition of MCT1 by N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide leads to a decrease in lactate transport and a subsequent decrease in ATP production. This ultimately leads to cell death and the inhibition of tumor growth.
Biochemical and Physiological Effects:
N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide has been shown to have a number of biochemical and physiological effects in preclinical models of cancer. In addition to its anti-tumor effects, N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide has been shown to decrease lactate levels in the blood and increase glucose uptake in cancer cells. It has also been shown to increase the expression of genes involved in oxidative phosphorylation, which is a key metabolic pathway in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide is that it has been extensively studied in preclinical models of cancer, and its anti-tumor effects have been well documented. However, one limitation of N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide is that it has not yet been tested in clinical trials, and its safety and efficacy in humans are not yet known.

Future Directions

There are a number of future directions for the study of N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide. One area of research is the development of combination therapies that target multiple metabolic pathways in cancer cells. Another area of research is the identification of biomarkers that can be used to predict the response of tumors to N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide. Finally, the development of new MCT1 inhibitors with improved pharmacological properties is an area of active research.

Synthesis Methods

N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide can be synthesized using a multi-step process that involves the reaction of benzylamine with 4-fluorobenzenesulfonyl chloride to form N-benzyl-4-fluorobenzenesulfonamide. This intermediate is then reacted with 1-azepanone to form N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide. The synthesis of N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide has been described in detail in the literature.

Scientific Research Applications

N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide has been extensively studied in preclinical models of cancer. It has been shown to inhibit tumor growth and metastasis in a variety of cancer types, including breast, lung, and colon cancer. The anti-tumor effects of N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide are thought to be due to its ability to inhibit lactate transport in cancer cells, which leads to a decrease in ATP production and ultimately cell death.